3-Methyl-N-(5-methyl-2-phenylpyrazol-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide

• IUPAC Name: 3-methyl-N-(5-methyl-2-phenylpyrazol-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C17H15N7O/c1-11-10-16(24(21-11)13-6-4-3-5-7-13)18-17(25)14-8-9-15-20-19-12(2)23(15)22-14/h3-10H,1-2H3,(H,18,25)
• InChI Key: IRDXNMNRRDLYHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=NN3C(=NN=C3C=C2)C)C4=CC=CC=C4
• Molecular Formula: C17H15N7O
• Molecular Weight: 333.3 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps, including the assembly of the various rings and functional groups. Researchers have explored different synthetic routes, aiming for high yields and purity. For instance, α-Halocarbonyl Compounds have been employed in efficient strategies for creating related derivatives .

Mechanism of Action

Understanding how this compound interacts with enzymes, receptors, or other biomolecules is critical. Literature suggests that triazole derivatives, like the one , can exhibit diverse biological activities due to their ability to bind to specific targets . Further studies are needed to elucidate its precise mechanism of action.

Future Directions

: Dixit, D., Verma, P. K., & Marwaha, R. K. (2021). A review on ‘triazoles’: their chemistry, synthesis, and pharmacological potentials. Journal of the Iranian Chemical Society, 18(4), 2535–2565. Link : Foroughifar, N., et al. (2022). Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine Derivatives. Chemistry Africa, 5(1), 1–16. Link